Cas no 329216-63-9 (Quetiapine Sulfoxide)

• Product Name: Quetiapine Sulfoxide
• CAS No: 329216-63-9
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 303986
• PubChem ID: 10431050
• Update Time: 2025-04-19

Quetiapine Sulfoxide Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[2-[4-(5-oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-
• Quetiapine Sulfoxide
• Quetiapine metabolite Quetiapine sulfoxide
• QUETIAPINE-S-OXIDE
• 2-[2-[4-(11-oxobenzo[b][1,4]benzothiazepin-6-yl)piperazin-1-yl]ethoxy]ethanol
• Quetiapine S-oxide
• 2-[2-[4-(5-oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-ethanol
• FT-0674261
• Quetiapine fumarate impurity S [EP]
• 11-(4-(2-(2-Hydroxyethoxy)ethyl)piperazin-1-yl)dibenzo[b,f][1,4]thiazepine 5-oxide dihydrochloride
• 11-(4-[2-(2-Hydroxyethoxy)ethyl]piperazin-1-yl)dibenzo-[b,f][1,4]thiazepine Sulfoxide
• SCHEMBL17524440
• UNII-1CW92313VM
• QuetiapineSulfoxide
• 2-[2-[4-(5-Oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]ethanol
• SULFOXIDE METABOLITE (INACTIVE)
• AC-20385
• 1CW92313VM
• HY-G0014
• 2-(2-(4-(5-Oxidodibenzo(b,f)(1,4)thiazepin-11-yl)piperazin-1-yl)ethoxy)ethanol
• QUETIAPINE FUMARATE IMPURITY S [EP IMPURITY]
• Quetiapine-sulfoxide
• A875480
• Ethanol, 2-[2-[4-(5-oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]-
• NS00116537
• 329216-63-9
• J-018937
• AKOS015965462
• CHEMBL1199
• CS-4127
• MRF-0000747
• Ethanol, 2-(2-(4-(5-oxidodibenzo(b,f)(1,4)thiazepin-11-yl)-1-piperazinyl)ethoxy)-
• DTXSID40439830
• DB-049921
• 2-[2-[4-(5-Oxidodibenzo[b,f][1,4]thiazepin-11-yl)-1-piperazinyl]ethoxy]ethanol; Quetiapine S-Oxide; Quetiapine Sulfoxide; Quetiapine Fumarate Imp. S (EP)

• MDL： N/A
• Inchi： 1S/C21H25N3O3S/c25-14-16-27-15-13-23-9-11-24(12-10-23)21-17-5-1-3-7-19(17)28(26)20-8-4-2-6-18(20)22-21/h1-8,25H,9-16H2
• InChI Key： FXJNLPUSSHEDON-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N=C(C2C=CC=CC1=2)N1CCN(CCOCCO)CC1)=O

Computed Properties

• Exact Mass: 399.16200
• Monoisotopic Mass: 399.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.1Ų

Experimental Properties

• Color/Form: Yellowish solid
• Density: 1.35
• Melting Point: ~48°C
• Boiling Point: 611.3°C at 760 mmHg
• Flash Point: 323.5°C
• Refractive Index: 1.675
• PSA: 84.58000
• LogP: 2.04860

Quetiapine Sulfoxide Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines Dibenzothiazepines